Cas no 2223053-58-3 (2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223053-58-3
• MF: C₁₅H₂₃BO₃
• MW: 262.152324914932
• CID: 4786358
• PubChem ID: 133636303
• Update Time: 2025-10-29

2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2223053-58-3

• Inchi： 1S/C15H23BO3/c1-14(2)15(3,4)19-16(18-14)13-10-9-12(17-13)11-7-5-6-8-11/h9-11H,5-8H2,1-4H3
• InChI Key： OSBXFHYWIRGSGY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C2CCCC2)O1

Computed Properties

• Exact Mass: 262.1740248g/mol
• Monoisotopic Mass: 262.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų

Additional information on 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview of Its Properties and Applications

2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane with CAS number 2223053-58-3 is a highly specialized boronic ester compound that has garnered significant attention in advanced chemical synthesis and materials science. This molecule belongs to the class of organoboron compounds, which are pivotal in modern organic chemistry due to their versatility in cross-coupling reactions, particularly the Suzuki-Miyaura reaction. The structure features a cyclopentyl-substituted furan moiety linked to a pinacol boronate group, making it a valuable building block for constructing complex molecular architectures. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and functional materials, aligning with current trends in sustainable chemistry and green synthesis. The compound's unique molecular design allows for enhanced stability and reactivity, addressing common challenges in boron chemistry, such as hydrolysis sensitivity. As the demand for efficient synthetic methodologies grows, 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane stands out as a key intermediate for innovation.

The chemical properties of 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are characterized by its moderate solubility in common organic solvents like tetrahydrofuran (THF), dichloromethane, and ethyl acetate, which facilitates its use in various reaction conditions. Its boronate ester functionality provides excellent compatibility with palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds with high selectivity and yield. This aligns with the growing interest in catalyst efficiency and reaction optimization in synthetic chemistry, topics frequently searched by professionals in databases like SciFinder and Reaxys. The compound's stability under ambient conditions makes it suitable for storage and handling in laboratory settings, reducing the need for specialized equipment. Additionally, its structural motif incorporating a furan ring contributes to electronic properties that are valuable in materials science, such as in the development of organic semiconductors or sensors. With the rise of AI-driven drug discovery and computational chemistry, molecules like this are often studied for their quantum chemical parameters and reactivity indices, making them relevant to cutting-edge research areas.

In terms of applications, 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is primarily utilized as a versatile synthon in the synthesis of complex organic molecules. For instance, it serves as a key intermediate in the production of biologically active compounds, including potential therapeutic agents for diseases like cancer or inflammation, which are hot topics in pharmaceutical research due to global health trends. The compound's ability to undergo smooth Suzuki couplings allows for the incorporation of the cyclopentylfuran moiety into larger structures, enhancing properties such as bioavailability and metabolic stability. This is particularly important in medicinal chemistry, where researchers often search for "boronic acid derivatives in drug design" or "furan-based pharmaceuticals" to find novel candidates. Beyond pharmaceuticals, it finds use in agrochemical development, contributing to the creation of new pesticides or herbicides with improved efficacy and environmental profiles, addressing sustainability concerns in agriculture. Furthermore, in materials science, it aids in synthesizing functional polymers and advanced nanomaterials, supporting innovations in electronics and renewable energy sectors, which are frequently discussed in contexts like "green chemistry" and "circular economy".

The market dynamics and research trends surrounding 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane reflect its growing importance. With the expansion of the fine chemicals industry, there is increased demand for high-purity boron reagents, driven by advancements in synthetic methodologies and automation in laboratories. Searches for "boronate ester suppliers" or "custom synthesis services" often highlight compounds like this, emphasizing their role in accelerating R&D processes. The compound's relevance to AI and machine learning in chemistry is another hotspot, as predictive models are used to optimize its synthesis routes and predict reactivity, reducing trial-and-error in experiments. Additionally, with global focus on sustainable practices, there is interest in developing greener synthesis methods for such compounds, such as using renewable solvents or catalytic systems, which aligns with SEO keywords like "eco-friendly chemical synthesis" or "sustainable boronic esters". As patent filings and scientific publications increase, 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is poised to remain a focal point in innovation, supporting diverse industries from healthcare to technology.

In conclusion, 2-(5-cyclopentylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 2223053-58-3) is a multifaceted compound with significant implications across chemistry and beyond. Its unique structural features enable broad applications, while ongoing research ensures its alignment with contemporary trends like sustainability and digitalization in science. For professionals seeking reliable information, this overview underscores the compound's value as a key chemical building block in modern synthesis.